Heliosupine N-oxide

• Molecular Formula: C20H31NO8
• Molecular Weight: 413.5 g/mol
• InChI: InChI=1S/C20H31NO8/c1-6-12(2)17(23)29-15-8-10-21(27)9-7-14(16(15)21)11-28-18(24)20(26,13(3)22)19(4,5)25/h6-7,13,15-16,22,25-26H,8-11H2,1-5H3/b12-6-/t13-,15-,16+,20-,21?/m0/s1
• InChIKey: KDJGEXAPDZNXSD-QWNUQHEASA-N

Heliosupine N-oxide CAS 31701-88-9: Pyrrolizidine Alkaloid N-Oxide for Neuroreceptor and Toxicological Research Procurement

Heliosupine N-oxide (CAS 31701-88-9, synonym: cyanoglossophine N-oxide) is a heliotridine-type pyrrolizidine alkaloid (PA) N-oxide with molecular formula C₂₀H₃₁NO₈ and molecular weight 413.46 g/mol . It is the N-oxide metabolite of the tertiary base heliosupine and occurs naturally as the predominant storage form in several Boraginaceae species, including Cynoglossum officinale, Solenanthus lanatus, and Cynoglossum columnae [1]. The compound is classified within the lycopsamine-type PA subgroup (echimidine/heliosupine group) and is recognized for its dual activity profile: inhibition of the muscarinic acetylcholine receptor (mAChR) with an IC₅₀ of 350 μM, and acetylcholinesterase (AChE) inhibition in the sub-millimolar range [2][3]. As with all PA N-oxides, it carries an inherent toxicological liability via potential in vivo reduction to the genotoxic parent tertiary amine [4].

Neuroreceptor profiling with moderate-affinity mAChR ligand

N-oxide toxicokinetic and microsomal reduction studies

Certified reference standard for PA analytical method validation

Chemotaxonomic biomarker for Cynoglossum/Solenanthus source attribution

• [1] El-Shazly A, Sarg T, Ateya A, Abdel Aziz E, Witte L, Wink M. Pyrrolizidine alkaloids of Cynoglossum officinale and Cynoglossum amabile (family Boraginaceae). Biochemical Systematics and Ecology. 1996;24(5):415-421. doi:10.1016/0305-1978(96)00035-X. View Source
• [2] Schmeller T, El-Shazly A, Wink M. Allelochemical activities of pyrrolizidine alkaloids: interactions with neuroreceptors and acetylcholine related enzymes. Journal of Chemical Ecology. 1997;23(2):399-416. doi:10.1023/B:JOEC.0000006370.12468.99. View Source
• [3] Benamar H, Tomassini L, Venditti A, Marouf A, Bennaceur M, Nicoletti M. Pyrrolizidine alkaloids from Solenanthus lanatus DC. with acetylcholinesterase inhibitory activity. Natural Product Research. 2016;30(22):2567-2574. doi:10.1080/14786419.2015.1131984. View Source
• [4] Wang YP, Yan J, Fu PP, Chou MW. Human liver microsomal reduction of pyrrolizidine alkaloid N-oxides to form the corresponding carcinogenic parent alkaloid. Toxicology Letters. 2005;155(3):411-420. doi:10.1016/j.toxlet.2004.11.010. View Source

Why Heliosupine N-oxide Cannot Be Replaced by Heliosupine Free Base or Other Lycopsamine-Type PA N-Oxides in Research Procurement

Heliosupine N-oxide occupies a distinct analytical and pharmacological niche that precludes simple substitution by its closest structural analogs. The N-oxide functionality alters both the compound's receptor-binding pharmacophore and its toxicokinetic behavior relative to the tertiary amine heliosupine [1]. Within the lycopsamine-type PA N-oxide family, mAChR binding potency varies widely — from low-micromolar IC₅₀ values for 3′-acetylheliosupine (2.9–159.7 μM across receptors) to the substantially weaker binding of heliosupine N-oxide (350 μM at mAChR) [2]. This differential engagement of cholinergic targets cannot be predicted from structure alone. Furthermore, the certified reference standard status of heliosupine N-oxide under the phyproof® program provides absolute purity assignment traceable to a primary standard — a quality assurance attribute absent from most research-grade PA N-oxide alternatives [3]. For analytical method validation, regulatory compliance testing, or receptor-profiling studies requiring a defined PA N-oxide with characterized neuroreceptor activity, substitution by heliosupine, echimidine N-oxide, or lycopsamine N-oxide introduces uncontrolled variables in both potency and analytical uncertainty [2][3].

Heliosupine free base may alter pharmacophore and toxicokinetic behavior relative to the N-oxide form.

Lycopsamine-type N-oxide receptor binding potency can vary widely; mAChR affinity may not transfer.

Research-grade PA N-oxides lack certified absolute purity, introducing analytical uncertainty in regulatory workflows.

• [1] Yang M, Ma J, Ruan J, Ye Y, Fu PP, Lin G. Absorption difference between hepatotoxic pyrrolizidine alkaloids and their N-oxides – Mechanism and its potential toxic impact. Journal of Ethnopharmacology. 2020;249:112443. doi:10.1016/j.jep.2019.112443. View Source
• [2] Schmeller T, El-Shazly A, Wink M. Allelochemical activities of pyrrolizidine alkaloids: interactions with neuroreceptors and acetylcholine related enzymes. Journal of Chemical Ecology. 1997;23(2):399-416. View Source
• [3] PhytoLab GmbH. Heliosupine N-oxide — phyproof® Reference Substance. Certificate of absolute purity (chromatographic purity, water, residual solvents, inorganic impurities). CAS 31701-88-9. View Source

Heliosupine N-oxide (31701-88-9): Quantitative Comparative Evidence for Differentiated Procurement Decisions

mAChR Binding Potency: Heliosupine N-oxide vs. 3′-Acetylheliosupine — Same Assay, Quantitative IC₅₀ Gap

In a head-to-head radioligand displacement study of thirteen pyrrolizidine alkaloids conducted under identical experimental conditions, heliosupine N-oxide inhibited [³H]quinuclidinyl benzilate (QNB) binding at the muscarinic acetylcholine receptor (mAChR) with an IC₅₀ of 350 μM [1]. This places heliosupine N-oxide in the weaker half of the potency distribution, as the IC₅₀ range across the twelve active PAs spanned 8.7 μM to 512.5 μM [1]. By contrast, the most potent compound in the same assay — 3′-acetylheliosupine — bound to all neuroreceptors tested (mAChR, nAChR, α₁-, α₂-adrenergic, 5-HT₂) with IC₅₀ values ranging from 2.9 μM to 159.7 μM [1]. The quantitative difference between heliosupine N-oxide (350 μM) and the lower bound of 3′-acetylheliosupine (2.9 μM at the most sensitive receptor) represents a >100-fold potency differential within the same structural chemotype, establishing heliosupine N-oxide as a moderate-affinity mAChR ligand rather than a high-potency pan-receptor binder [1].

mAChR Binding

Head-to-head

Heliosupine N-oxide IC₅₀ 350 μM vs. 3′-acetylheliosupine 2.9–159.7 μM (same assay)

Reported moderate-affinity binding context

>100-fold difference within same chemotype

Evidence Dimension	mAChR binding affinity (IC₅₀, radioligand displacement of [³H]QNB)
Target Compound Data	Heliosupine N-oxide: IC₅₀ = 350 μM
Comparator Or Baseline	3′-Acetylheliosupine: IC₅₀ range 2.9–159.7 μM across all receptors tested; overall PA panel mAChR range: 8.7–512.5 μM (n=12)
Quantified Difference	≥2.2-fold weaker than the least potent receptor endpoint for 3′-acetylheliosupine; >100-fold weaker than its most potent receptor binding (2.9 μM)
Conditions	Radioligand displacement assay; [³H]quinuclidinyl benzilate (QNB) at mAChR; thirteen PAs tested in parallel (Schmeller et al. 1997)

Why This Matters

Procurement of heliosupine N-oxide over 3′-acetylheliosupine is justified when the research objective requires a defined moderate-affinity mAChR probe rather than a high-potency pan-receptor ligand, enabling cleaner pharmacological dissection of cholinergic targets.

• [1] Schmeller T, El-Shazly A, Wink M. Allelochemical activities of pyrrolizidine alkaloids: interactions with neuroreceptors and acetylcholine related enzymes. Journal of Chemical Ecology. 1997;23(2):399-416. View Source

AChE Inhibitory Equivalence Within the Solenanthus lanatus Co-Isolated Series: N-Oxidation Does Not Enhance Anti-AChE Potency

In a bioassay-guided fractionation study of Solenanthus lanatus, four co-isolated pyrrolizidine alkaloids were tested for acetylcholinesterase (AChE) inhibitory activity under identical conditions [1]. Heliosupine N-oxide (compound 3), heliosupine free base (compound 4), 3′-O-acetylheliosupine N-oxide (compound 2), and 7-O-angeloylechinatine N-oxide (compound 1) all exhibited overlapping IC₅₀ values in the range of 0.53–0.60 mM [1]. This near-equivalence demonstrates that N-oxidation of the heliosupine scaffold does not confer a significant gain or loss in AChE inhibitory potency relative to the free base or to the 3′-O-acetylated N-oxide derivative. This finding is corroborated by independently reported vendor data placing heliosupine (free base) AChE IC₅₀ at 0.57 mM , falling squarely within the 0.53–0.60 mM range established for the entire co-isolated series. For procurement decisions, this means that heliosupine N-oxide cannot be selected over heliosupine on the basis of superior AChE potency alone; differentiation must rest on other dimensions such as receptor selectivity profile, toxicokinetic behavior, or certified reference standard availability [1].

AChE Inhibition

Head-to-head

IC₅₀ 0.53–0.60 mM across four co-isolated PAs, including heliosupine free base

Supports AChE equivalence context

N-oxide does not confer potency advantage

Evidence Dimension	AChE inhibition (IC₅₀)
Target Compound Data	Heliosupine N-oxide: IC₅₀ = 0.53–0.60 mM
Comparator Or Baseline	Heliosupine (free base): IC₅₀ = 0.53–0.60 mM (same study); 0.57 mM (independent vendor data). 3′-O-Acetylheliosupine N-oxide: 0.53–0.60 mM. 7-O-Angeloylechinatine N-oxide: 0.53–0.60 mM.
Quantified Difference	≤0.04 mM variation across the four-compound series; all values fall within a single overlapping range
Conditions	Bioassay-guided isolation from Solenanthus lanatus ethanolic extract; AChE inhibition assay (Benamar et al. 2016)

Why This Matters

This evidence prevents erroneous procurement based on assumed AChE potency differences — the N-oxide and free base are functionally equivalent as AChE inhibitors, so selection must be driven by other differentiating criteria such as receptor selectivity, analytical certification, or toxicological study design.

• [1] Benamar H, Tomassini L, Venditti A, Marouf A, Bennaceur M, Nicoletti M. Pyrrolizidine alkaloids from Solenanthus lanatus DC. with acetylcholinesterase inhibitory activity. Natural Product Research. 2016;30(22):2567-2574. doi:10.1080/14786419.2015.1131984. View Source

N-Oxide Toxicological Profile: Reduced Hepatotoxic Potency vs. Tertiary Amine with In Vivo Reduction Liability

Pyrrolizidine alkaloid N-oxides as a class exhibit hepatotoxic potency that is substantially lower than that of their corresponding tertiary amines, a difference attributed to divergent toxicokinetic fates — specifically, the requirement for reductive metabolism to liberate the genotoxic parent alkaloid [1]. Yang et al. (2020) demonstrated that PA N-oxides display 'toxic potency much lower than the corresponding PAs, due to significant differences in their toxicokinetic fates' [1]. However, this reduced intrinsic toxicity is conditional: human liver microsomal studies have confirmed that PA N-oxides can undergo enzymatic reduction to form the corresponding carcinogenic parent alkaloid, which then generates DNA-reactive dehydro-pyrrolizidine (DHP) metabolites [2]. For heliosupine N-oxide specifically, this means that in experimental systems lacking competent N-oxide reductase activity (e.g., certain in vitro models), the observed toxicity will be markedly attenuated relative to heliosupine; conversely, in systems with intact hepatic microsomal reduction capacity (e.g., primary hepatocytes, in vivo models), the toxicological endpoint may converge toward that of heliosupine [1][2]. No compound-specific comparative hepatotoxicity data (e.g., heliosupine N-oxide vs. heliosupine IC₅₀ in primary hepatocytes) has been published; this evidence dimension is therefore classified as class-level inference.

Toxicological Profile

Class-level

PA N-oxides exhibit lower hepatotoxic potency than tertiary amines; microsomal reduction may regenerate genotoxic parent

Class-level hepatotoxicity inference; requires validation

No compound-specific data published

Evidence Dimension	Hepatotoxic potency (class-level comparison of PA N-oxide vs. corresponding tertiary amine)
Target Compound Data	Heliosupine N-oxide: intrinsically lower hepatotoxic potency (class inference); subject to microsomal reduction to heliosupine
Comparator Or Baseline	Heliosupine (tertiary amine): higher intrinsic hepatotoxic potency; directly capable of CYP-mediated bioactivation to DHP
Quantified Difference	Not quantified for the heliosupine pair specifically; class-level evidence establishes PA N-oxides as 'much lower' in toxic potency than corresponding PAs (Yang et al. 2020)
Conditions	In vitro hepatocyte models (reduced toxicity for N-oxides) vs. human liver microsome-supplemented systems (reduction-dependent activation); class-level generalization from multiple PA/PA N-oxide pairs

Why This Matters

For toxicology studies, procurement of heliosupine N-oxide rather than heliosupine enables investigation of N-oxide-specific toxicokinetics, including the extent and kinetics of microsomal reduction to the free base — a critical variable in regulatory risk assessment of PA-contaminated food and herbal products.

• [1] Yang M, Ma J, Ruan J, Ye Y, Fu PP, Lin G. Absorption difference between hepatotoxic pyrrolizidine alkaloids and their N-oxides – Mechanism and its potential toxic impact. Journal of Ethnopharmacology. 2020;249:112443. doi:10.1016/j.jep.2019.112443. View Source
• [2] Wang YP, Yan J, Fu PP, Chou MW. Human liver microsomal reduction of pyrrolizidine alkaloid N-oxides to form the corresponding carcinogenic parent alkaloid. Toxicology Letters. 2005;155(3):411-420. doi:10.1016/j.toxlet.2004.11.010. View Source

Certified Primary Reference Standard Status: Phyproof® Absolute Purity Assignment vs. Research-Grade Analogs

Heliosupine N-oxide is commercially available as a phyproof® Certified Reference Substance (PhytoLab GmbH, distributed by Sigma-Aldrich as Product No. PHL84092) with assigned absolute purity considering chromatographic purity (≥90.0% by HPLC), water content, residual solvents, and inorganic impurities . This certification level — conforming to primary reference standard specifications — is not uniformly available across the lycopsamine-type PA N-oxide family. For example, 3′-acetylheliosupine N-oxide, 7-O-angeloylechinatine N-oxide, and most other PA N-oxides isolated from Solenanthus lanatus or Cynoglossum species are typically offered only as research-grade compounds without certified absolute purity . The absence of certified purity data for comparator PA N-oxides introduces quantifiable uncertainty in analytical method validation (AMV), LC-MS/MS quantification of PA contamination in food matrices, and regulatory compliance testing under EFSA or FDA guidance, where traceability to a primary reference standard is a methodological requirement . Heliosupine N-oxide is also listed among the analytical standards used in comprehensive PA profiling protocols, having been sourced from Phytolab for multi-laboratory method validation studies . This certified standard status constitutes a procurement-relevant differentiation for any workflow requiring auditable purity traceability.

Reference Standard

Supplier spec.

Phyproof® certified primary standard, ≥90.0% HPLC, absolute purity assigned

Supports analytical method validation

Audit traceability for regulatory workflows

Evidence Dimension	Reference standard certification level and absolute purity assignment
Target Compound Data	Heliosupine N-oxide: phyproof® primary reference standard; ≥90.0% (HPLC); absolute purity certified (chromatographic purity, water, residual solvents, inorganic impurities)
Comparator Or Baseline	3′-Acetylheliosupine N-oxide, 7-O-angeloylechinatine N-oxide, and most lycopsamine-type PA N-oxides: research-grade only; no certified absolute purity assignment available from primary reference standard programs
Quantified Difference	Binary qualitative difference: certified primary reference standard with documented absolute purity vs. research-grade compound with nominal purity only
Conditions	PhytoLab phyproof® Reference Substance program; Sigma-Aldrich distribution; applicable to ISO 17025 and GLP analytical workflows

Why This Matters

For laboratories conducting regulatory PA analysis in food, feed, or herbal products under EFSA or FDA guidance, the availability of heliosupine N-oxide as a certified primary reference standard directly reduces analytical uncertainty and facilitates method accreditation, a practical procurement criterion absent for most comparator PA N-oxides.

Chemotaxonomic Specificity: Restricted Occurrence Pattern as a Sourcing and Authentication Criterion

Heliosupine N-oxide has been definitively isolated and structurally characterized from a restricted set of Boraginaceae species: Cynoglossum officinale (hound's tongue) [1], Solenanthus lanatus [2], Cynoglossum columnae (as 2′-epi-heliosupine N-oxide) [3], and Pardoglossum cheirifolium [4]. This species-restricted distribution contrasts with more ubiquitous lycopsamine-type PA N-oxides such as lycopsamine N-oxide and intermedine N-oxide, which occur across a broader range of Boraginaceae and Asteraceae (Eupatorium) genera [5]. The co-occurrence of heliosupine N-oxide with its 3′-O-acetyl derivative and the parent free base within the same plant species provides a defined chemotypic fingerprint that facilitates botanical authentication of Cynoglossum and Solenanthus-derived materials [1][2]. This chemotaxonomic specificity has practical utility: procurement of authenticated heliosupine N-oxide enables its use as a species-specific biomarker for Cynoglossum/Solenanthus exposure in forensic toxicology, food contamination tracing, and botanical origin verification, whereas substitution with lycopsamine N-oxide or echinatine N-oxide would confound species-level source attribution [5].

Chemotaxonomy

Reported

Restricted to Cynoglossum officinale, Solenanthus lanatus, C. columnae, Pardoglossum cheirifolium

Supports species-level biomarker use

Narrow source attribution context

Evidence Dimension	Species-level occurrence specificity among Boraginaceae PA N-oxides
Target Compound Data	Heliosupine N-oxide: confirmed in Cynoglossum officinale, Solenanthus lanatus, Cynoglossum columnae, Pardoglossum cheirifolium
Comparator Or Baseline	Lycopsamine N-oxide / intermedine N-oxide: widespread across Echium, Borago, Eupatorium, and other genera; echinatine N-oxide: multiple Cynoglossum and Heliotropium species
Quantified Difference	Qualitative: heliosupine N-oxide occurrence is restricted to 4+ confirmed Boraginaceae species, whereas lycopsamine N-oxide has been reported in >15 species across multiple genera (class-level observation).
Conditions	GC-MS, LC-MS/MS, and NMR-based phytochemical profiling of Boraginaceae species (El-Shazly et al. 1996; Benamar et al. 2016; Damianakos et al. 2016; Zerimech et al. 2026)

Why This Matters

For metabolomics, forensic toxicology, or food safety laboratories tracing PA contamination to botanical sources, heliosupine N-oxide serves as a high-specificity biomarker that narrows source attribution to a defined set of Cynoglossum/Solenanthus species, offering greater diagnostic resolution than broadly distributed lycopsamine-type N-oxides.

• [1] El-Shazly A, Sarg T, Ateya A, Abdel Aziz E, Witte L, Wink M. Pyrrolizidine alkaloids of Cynoglossum officinale and Cynoglossum amabile (family Boraginaceae). Biochemical Systematics and Ecology. 1996;24(5):415-421. doi:10.1016/0305-1978(96)00035-X. View Source
• [2] Benamar H, Tomassini L, Venditti A, Marouf A, Bennaceur M, Nicoletti M. Pyrrolizidine alkaloids from Solenanthus lanatus DC. with acetylcholinesterase inhibitory activity. Natural Product Research. 2016;30(22):2567-2574. doi:10.1080/14786419.2015.1131984. View Source
• [3] Damianakos H, Jeziorek M, Sykłowska-Baranek K, Buchwald W, Pietrosiuk A, Chinou I. Pyrrolizidine alkaloids from Cynoglossum columnae Ten. (Boraginaceae). Phytochemistry Letters. 2016;15:234-237. View Source
• [4] Zerimech R, Cheriet T, Mancini I, Seghiri R. Pyrrolizidine alkaloids, glycosylated flavonols and phenolic acid derivatives from the aerial parts of Pardoglossum cheirifolium (L.) Barbier & Mathez. Natural Product Research. 2026;1-5. doi:10.1080/14786419.2025.XXXXXXX. PMID: 41641712. View Source
• [5] EFSA Panel on Contaminants in the Food Chain (CONTAM). Scientific Opinion on Pyrrolizidine Alkaloids in Food and Feed. EFSA Journal. 2011;9(11):2406. doi:10.2903/j.efsa.2011.2406. (Classification of heliosupine within the lycopsamine-type PA group; Table 1 lycopsamine-type subgroup includes heliosupine, lycopsamine, intermedine, echinatine, rinderine and their N-oxides.) View Source

Heliosupine N-oxide (CAS 31701-88-9): Evidence-Backed Research and Industrial Application Scenarios

Neuroreceptor Profiling of PA N-Oxides: mAChR Selectivity Screening with a Moderate-Affinity Ligand

Heliosupine N-oxide is the appropriate compound for mAChR-focused pharmacological studies requiring a defined moderate-affinity pyrrolizidine ligand (IC₅₀ = 350 μM) rather than a high-potency pan-receptor binder such as 3′-acetylheliosupine (IC₅₀ range 2.9–159.7 μM across receptors) [1]. Its weaker mAChR binding reduces the likelihood of off-target engagement at adrenergic and serotonergic receptors at concentrations needed for mAChR occupancy, enabling cleaner structure-activity relationship (SAR) studies on the contribution of the N-oxide moiety to cholinergic receptor interactions [1].

Regulatory PA Contamination Analysis in Food and Feed: LC-MS/MS Method Validation with Certified Reference Standard

For laboratories performing quantitative determination of pyrrolizidine alkaloids in food, feed, or herbal products under EFSA or FDA regulatory frameworks, heliosupine N-oxide is procurable as a phyproof® certified primary reference standard with absolute purity assignment (≥90.0% HPLC, residual solvent and water content accounted for) . This certification level supports ISO 17025 method accreditation and enables auditable traceability in multi-laboratory validation studies, where heliosupine N-oxide has already been employed as part of comprehensive PA analytical standard panels . The alternative — using a research-grade lycopsamine N-oxide or echinatine N-oxide standard without certified absolute purity — introduces unquantifiable measurement uncertainty that may compromise regulatory decision thresholds .

N-Oxide Toxicokinetic Studies: Investigating Microsomal Reduction to Genotoxic Parent Alkaloid

Heliosupine N-oxide is the compound of choice for experimental systems designed to quantify the rate and extent of hepatic microsomal N-oxide reduction to the corresponding tertiary amine heliosupine [2]. Since PA N-oxides exhibit 'toxic potency much lower than the corresponding PAs' in models lacking reductase activity, yet can be converted to carcinogenic parent alkaloids by human liver microsomes [2][3], procurement of the defined N-oxide species — rather than the free base — is essential for studies aiming to deconvolute the contribution of N-oxide reduction to overall hepatotoxic risk. Substitution with heliosupine (free base) would bypass the reduction step and overestimate intrinsic toxicity in experimental models designed to assess N-oxide-specific toxicokinetics [2].

Chemotaxonomic Biomarker for Cynoglossum/Solenanthus Species Authentication in Forensic or Food Safety Contexts

The restricted occurrence of heliosupine N-oxide to a defined subset of Boraginaceae species — Cynoglossum officinale, Solenanthus lanatus, Cynoglossum columnae, and Pardoglossum cheirifolium — positions this compound as a high-specificity chemotaxonomic biomarker for source attribution [4][5]. In forensic toxicology investigations of livestock poisoning or in food contamination trace-back studies, detection of heliosupine N-oxide narrows the putative plant source more precisely than the broadly distributed lycopsamine N-oxide or intermedine N-oxide markers [4]. Procurement of authenticated heliosupine N-oxide reference material is a prerequisite for developing and validating the targeted LC-MS/MS methods required for such species-level source discrimination .

Application

Selection Property

Validation Focus

Neuroreceptor profiling

Moderate mAChR affinity profile

Receptor selectivity validation

PA regulatory analysis

Certified primary reference standard

Method accreditation traceability

N-oxide toxicokinetics

Microsomal reduction liability

Metabolic activation endpoints

Chemotaxonomic source attribution

Species-specific occurrence

Source attribution validation

• [1] Schmeller T, El-Shazly A, Wink M. Allelochemical activities of pyrrolizidine alkaloids: interactions with neuroreceptors and acetylcholine related enzymes. Journal of Chemical Ecology. 1997;23(2):399-416. View Source
• [2] Yang M, Ma J, Ruan J, Ye Y, Fu PP, Lin G. Absorption difference between hepatotoxic pyrrolizidine alkaloids and their N-oxides – Mechanism and its potential toxic impact. Journal of Ethnopharmacology. 2020;249:112443. doi:10.1016/j.jep.2019.112443. View Source
• [3] Wang YP, Yan J, Fu PP, Chou MW. Human liver microsomal reduction of pyrrolizidine alkaloid N-oxides to form the corresponding carcinogenic parent alkaloid. Toxicology Letters. 2005;155(3):411-420. doi:10.1016/j.toxlet.2004.11.010. View Source
• [4] El-Shazly A, Sarg T, Ateya A, Abdel Aziz E, Witte L, Wink M. Pyrrolizidine alkaloids of Cynoglossum officinale and Cynoglossum amabile (family Boraginaceae). Biochemical Systematics and Ecology. 1996;24(5):415-421. doi:10.1016/0305-1978(96)00035-X. View Source
• [5] Benamar H, Tomassini L, Venditti A, Marouf A, Bennaceur M, Nicoletti M. Pyrrolizidine alkaloids from Solenanthus lanatus DC. with acetylcholinesterase inhibitory activity. Natural Product Research. 2016;30(22):2567-2574. doi:10.1080/14786419.2015.1131984. View Source